Cas no 887707-05-3 (2,7-Bis(5-bromo-2-thienyl)-9,9-dioctyl-9H-fluorene)

• Product Name: 2,7-Bis(5-bromo-2-thienyl)-9,9-dioctyl-9H-fluorene
• CAS No: 887707-05-3
• MF: C₃₇H₄₄Br₂S₂
• MW: 712.683266639709
• CID: 2811590
• PubChem ID: 59815195
• Update Time: 2025-04-21

2,7-Bis(5-bromo-2-thienyl)-9,9-dioctyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Bis(5-bromo-2-thienyl)-9,9-dioctyl-9H-fluorene
• 887707-05-3
• 2,2'-(9,9-Dioctyl-9H-fluorene-2,7-diyl)bis(5-bromothiophene)
• SCHEMBL13321980
• DTXSID60733064

• Inchi： 1S/C37H44Br2S2/c1-3-5-7-9-11-13-23-37(24-14-12-10-8-6-4-2)31-25-27(33-19-21-35(38)40-33)15-17-29(31)30-18-16-28(26-32(30)37)34-20-22-36(39)41-34/h15-22,25-26H,3-14,23-24H2,1-2H3
• InChI Key： GLKCPGGHMPJTKM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CC3C4C=CC(C5=CC=C(S5)Br)=CC=4C(C=3C=2)(CCCCCCCC)CCCCCCCC)S1

Computed Properties

• Exact Mass: 712.12307Da
• Monoisotopic Mass: 710.12512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.7
• Topological Polar Surface Area: 56.5Ų